Cas no 1956382-70-9 (Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate)

• Product Name: Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate
• CAS No: 1956382-70-9
• MF: C₁₂H₁₃NO₄
• MW: 235.235923528671
• CID: 4828031
• Update Time: 2025-06-08

Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate

• Inchi： 1S/C12H13NO4/c1-4-16-12(15)8-5-13-11(14)9-6(2)7(3)17-10(8)9/h5H,4H2,1-3H3,(H,13,14)
• InChI Key： FDALVGFXYCGIOV-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C)C2C(NC=C(C(=O)OCC)C1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 377
• XLogP3: 1.1
• Topological Polar Surface Area: 68.5

Additional information on Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate

Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate (CAS No. 1956382-70-9): A Comprehensive Overview

Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate (CAS No. 1956382-70-9) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique structural framework that has garnered considerable attention from researchers worldwide. This heterocyclic compound belongs to the pyridine family and features a fused furan ring, making it a versatile scaffold for medicinal chemistry applications.

The chemical structure of Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate is characterized by its complexity and potential for functionalization. The presence of multiple substituents, including two methyl groups and an ester moiety at the 7-position, contributes to its reactivity and adaptability in synthetic pathways. This compound has been extensively studied for its pharmacological properties and its potential as a precursor in the development of novel therapeutic agents.

In recent years, there has been a surge in research focused on developing new treatments for various diseases, particularly those related to inflammation and metabolic disorders. The structural motifs present in Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate make it an attractive candidate for further investigation. Researchers have leveraged its scaffold to design molecules with enhanced binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its role in the synthesis of bioactive molecules. The ester group at the 7-position provides a reactive site for further chemical modifications, enabling the creation of derivatives with tailored pharmacological profiles. For instance, studies have demonstrated its utility in generating compounds that exhibit anti-inflammatory and antioxidant properties. These findings are particularly relevant in the context of chronic diseases where inflammation plays a pivotal role.

The pharmacological potential of Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate has also been explored in the context of neurological disorders. Preliminary studies suggest that derivatives of this compound may interact with neurotransmitter systems, potentially offering new avenues for treating conditions such as Alzheimer's disease and Parkinson's disease. The fused heterocyclic system is particularly intriguing because it mimics natural bioactive scaffolds found in many neuroprotective agents.

Moreover, the compound's structural features make it an excellent candidate for computational studies. Advanced computational methods have been employed to predict its interactions with biological targets at the molecular level. These simulations have provided valuable insights into how modifications to its structure can enhance its pharmacological activity. Such computational approaches are increasingly integral to drug discovery pipelines, streamlining the process of identifying promising candidates for further experimental validation.

The synthesis of Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with readily available starting materials and employs various coupling reactions and cyclization steps to construct the desired heterocyclic core. Recent advancements in synthetic methodologies have improved both the efficiency and scalability of these reactions, making it more feasible to produce this compound in larger quantities for research purposes.

In conclusion, Ethyl 2,3-dimethyl-4-oxo-4,5-dihydrofuro[3,2-c]pyridine-7-carboxylate (CAS No. 1956382-70-9) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it a valuable scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry endeavors.